1-[(2,3-Dichloro-4-methoxyphenyl)sulfonyl]-4-(diphenylmethyl)piperazine

• Molecular Formula: C24H24Cl2N2O3S
• Molecular Weight: 491.4 g/mol
• IUPAC Name: 1-benzhydryl-4-(2,3-dichloro-4-methoxyphenyl)sulfonylpiperazine
• InChI: InChI=1S/C24H24Cl2N2O3S/c1-31-20-12-13-21(23(26)22(20)25)32(29,30)28-16-14-27(15-17-28)24(18-8-4-2-5-9-18)19-10-6-3-7-11-19/h2-13,24H,14-17H2,1H3
• InChI Key: JZLPLNJFIWHLHZ-UHFFFAOYSA-N
• SMILES: COC1=C(C(=C(C=C1)S(=O)(=O)N2CCN(CC2)C(C3=CC=CC=C3)C4=CC=CC=C4)Cl)Cl

Description

1-[(2,3-Dichloro-4-methoxyphenyl)sulfonyl]-4-(diphenylmethyl)piperazine, also known as DIDS, is a chemical compound that has been extensively studied for its various biological and pharmacological properties. It belongs to the class of sulfonylureas and has been found to exhibit a wide range of biochemical and physiological effects.

Mechanism of Action

The mechanism of action of 1-[(2,3-Dichloro-4-methoxyphenyl)sulfonyl]-4-(diphenylmethyl)piperazine involves the inhibition of ion channels and carbonic anhydrase. This compound binds to the ion channels and blocks the flow of ions through the channel. This leads to a decrease in the activity of the ion channel and a subsequent decrease in the physiological function that is regulated by the ion channel. Similarly, this compound inhibits the activity of carbonic anhydrase by binding to the active site of the enzyme and preventing it from catalyzing the conversion of carbon dioxide to bicarbonate.
Biochemical and Physiological Effects
This compound has been found to exhibit a wide range of biochemical and physiological effects. It has been found to inhibit the activity of chloride channels, which play a critical role in regulating the movement of chloride ions across cell membranes. This compound has also been found to inhibit the activity of sodium channels, which play a critical role in regulating the movement of sodium ions across cell membranes. In addition, this compound has been found to inhibit the activity of carbonic anhydrase, which plays a critical role in regulating acid-base balance in the body.

Advantages and Limitations for Lab Experiments

One of the advantages of using 1-[(2,3-Dichloro-4-methoxyphenyl)sulfonyl]-4-(diphenylmethyl)piperazine in lab experiments is that it is a potent inhibitor of ion channels and carbonic anhydrase. This makes it a useful tool for studying the physiological functions that are regulated by these proteins. However, one of the limitations of using this compound is that it may have off-target effects on other proteins and enzymes. Therefore, it is important to use this compound in conjunction with other inhibitors and controls to ensure that the observed effects are specific to the target protein.

Future Directions

There are several future directions for further research on 1-[(2,3-Dichloro-4-methoxyphenyl)sulfonyl]-4-(diphenylmethyl)piperazine. One area of research is to identify the specific ion channels and carbonic anhydrase isoforms that are targeted by this compound. This will provide a better understanding of the physiological functions that are regulated by these proteins. Another area of research is to develop more selective inhibitors of ion channels and carbonic anhydrase. This will allow for more specific modulation of these proteins in vivo. Finally, there is a need for more in vivo studies to determine the effects of this compound on various physiological systems. This will provide a better understanding of the potential therapeutic applications of this compound.

Synthesis Methods

The synthesis of 1-[(2,3-Dichloro-4-methoxyphenyl)sulfonyl]-4-(diphenylmethyl)piperazine involves the reaction between 2,3-dichloro-4-methoxybenzenesulfonyl chloride and diphenylmethylpiperazine in the presence of a base such as triethylamine. The reaction yields this compound as a white crystalline powder. The purity of the compound can be determined by NMR spectroscopy and high-performance liquid chromatography.

Scientific Research Applications

1-[(2,3-Dichloro-4-methoxyphenyl)sulfonyl]-4-(diphenylmethyl)piperazine has been extensively studied for its various biological and pharmacological properties. It has been found to inhibit various ion channels, including chloride channels, sodium channels, and potassium channels. This compound has also been found to inhibit the activity of carbonic anhydrase, an enzyme that plays a critical role in regulating acid-base balance in the body.